Cas no 56898-21-6 (5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione)

5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione structure
56898-21-6 structure
Product Name:5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione
CAS No:56898-21-6
MF:C17H13BrO2
MW:329.187924146652
CID:1601120
PubChem ID:3044201
Update Time:2025-04-21

5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione
    • 5-bromo-2-ethyl-2-phenylindene-1,3-dione
    • DTXSID20972331
    • 1,3-Indandione, 5-bromo-2-ethyl-2-phenyl-
    • 56898-21-6
    • Inchi: 1S/C17H13BrO2/c1-2-17(11-6-4-3-5-7-11)15(19)13-9-8-12(18)10-14(13)16(17)20/h3-10H,2H2,1H3
    • InChI Key: ISVXNYGIWZDFQM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(C1C=CC=CC=1)(C2=O)CC)=O

Computed Properties

  • Exact Mass: 328.00989
  • Monoisotopic Mass: 328.009892
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.444
  • Boiling Point: 469.6°C at 760 mmHg
  • Flash Point: 137°C
  • Refractive Index: 1.62
  • PSA: 34.14
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